7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one

• IUPAC Name: 7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C18H17ClFNO3/c1-10-14(20)5-4-6-15(10)21-9-12-7-13(19)8-16(23-3)17(12)24-11(2)18(21)22/h4-8,11H,9H2,1-3H3
• InChI Key: VPSWRMZQWIZAPI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2=C(O1)C(=CC(=C2)Cl)OC)C3=C(C(=CC=C3)F)C
• Molecular Formula: C18H17ClFNO3
• Molecular Weight: 349.8 g/mol

Description

7-chloro-4-(3-fluoro-2-methylphenyl)-9-methoxy-2-methyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-one is a useful research compound. Its molecular formula is C18H17ClFNO3 and its molecular weight is 349.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation as Radioligands

The compound's derivatives have been explored for their potential as radioligands in imaging central norepinephrine transporters (NET) with PET. Specifically, related compounds such as (R)-OHDMI and (S,S)-CFMME were synthesized and found to be potent inhibitors of norepinephrine reuptake, suggesting the importance of this chemical structure in developing imaging agents for neurological studies (Schou et al., 2006).

Antitumor and Antimicrobial Activities

Derivatives of the chemical structure have shown promise in antitumor and antimicrobial applications. New compounds isolated from natural sources, such as Bulbophyllum kwangtungense, exhibited antitumor activities against human tumor cell lines (Wu, He, & Pan, 2006). Additionally, novel analogues synthesized for antifungal purposes showed moderate to high activities against phytopathogenic fungi, highlighting their potential in crop protection (Yang et al., 2017).

Synthesis and Structural Analysis

The synthesis processes involving related compounds have been documented, providing insights into the chemical properties and potential applications of similar structures. For instance, the synthesis of highly hindered oxepins and an azepine from bis-trityl carbenium ions was detailed, including their structural characterization by NMR and X-ray crystallography (Carey et al., 2002). This research underlines the compound's relevance in synthesizing complex molecules with potential biological activity.

Organocatalytic Asymmetric Additions

Organocatalytic asymmetric Mannich addition of 3-fluorooxindoles to related dibenzo[b,f][1,4]oxazepines has been developed, leading to the highly enantioselective construction of tetrasubstituted C-F stereocenters. This process accommodates a wide range of substrates with excellent yields and selectivities, indicating the compound's utility in synthesizing pharmacologically significant molecules (Li, Lin, & Du, 2019).